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Compound of Interest

Compound Name:
3,4-Dichloroisothiazole-5-

carboxylic acid

Cat. No.: B091651 Get Quote

An In-depth Technical Guide to the Chemical Properties of 3,4-Dichloroisothiazole-5-
carboxylic Acid

Introduction
3,4-Dichloroisothiazole-5-carboxylic acid is a heterocyclic compound featuring an

isothiazole ring substituted with two chlorine atoms and a carboxylic acid group.[1] This

molecule serves as a valuable intermediate in organic and pharmaceutical synthesis.[2] Its

structural features, particularly the dichloro-substituted isothiazole ring and the reactive

carboxylic acid moiety, impart unique chemical reactivity and potential biological activity.[1] This

document provides a comprehensive overview of its chemical properties, synthesis, and

reactivity, intended for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
The fundamental physicochemical properties of 3,4-Dichloroisothiazole-5-carboxylic acid
are summarized below. These parameters are critical for its handling, storage, and application

in synthetic chemistry.
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Property Value Reference(s)

CAS Number 18480-53-0 [2][3]

Molecular Formula C₄HCl₂NO₂S [1][3]

Molecular Weight 198.03 g/mol [1][3]

Appearance Pale yellow or white solid [1][2]

Melting Point 175-177 °C [4][5]

Boiling Point 205.9 °C at 760 mmHg [4][5]

Density 1.824 g/cm³ [4][5]

Flash Point 78.4 °C [4][5]

Solubility Soluble in polar solvents [1]

Storage Temperature 2-8 °C, under inert atmosphere [6][7]

Spectral Data
Detailed spectral analyses are essential for the structural confirmation of 3,4-
Dichloroisothiazole-5-carboxylic acid. Spectroscopic data, including ¹H NMR, ¹³C NMR, IR,

and Mass Spectrometry, are available for this compound.[8][9]

Experimental Protocols
Synthesis of 3,4-Dichloroisothiazole-5-carboxylic Acid
A common laboratory-scale synthesis involves the hydrolysis of 3,4-dichloro-5-

cyanoisothiazole.[2]

Materials:

Crude 3,4-dichloro-5-cyanoisothiazole

Methanol (MeOH)

45% Sodium Hydroxide (NaOH) solution
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Concentrated Hydrochloric Acid (HCl)

Cold water

Procedure:

Crude 3,4-dichloro-5-cyanoisothiazole is placed in a round-bottomed flask.

Methanol and a 45% sodium hydroxide solution are added.

The reaction mixture is stirred at 40°C for 2 hours.

The progress of the reaction is monitored by Thin Layer Chromatography (TLC) until the

starting material (3,4-dichloro-5-cyanoisothiazole) is completely consumed.[2]

Upon completion, residual methanol is removed by concentration under reduced pressure.

The pH of the resulting solution is adjusted to 3 with concentrated hydrochloric acid, leading

to the precipitation of the product.

The precipitate is collected by filtration and washed with cold water to yield 3,4-
dichloroisothiazole-5-carboxylic acid as a white solid. The product can be used directly in

subsequent reactions without further purification.[2]
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Synthesis workflow for 3,4-Dichloroisothiazole-5-carboxylic acid.
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Chemical Reactivity and Applications
The presence of the carboxylic acid group allows for a range of derivatization reactions, making

it a versatile building block.

Amide Formation
3,4-Dichloroisothiazole-5-carboxylic acid can be converted into a series of amide

derivatives. This is typically achieved through initial chlorination of the carboxylic acid, followed

by condensation with an appropriate amine.[8] These amide derivatives have been investigated

for their biological activities.[8]

3,4-Dichloroisothiazole-
5-carboxylic acid

Carboxylic Acid
Chlorination (e.g., SOCl₂)

Acid Chloride Intermediate

Condensation with Amine (R-NH₂)

3,4-Dichloroisothiazole-
5-carboxylic Amide
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General pathway for the synthesis of amide derivatives.

Potential Applications
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Agrochemicals: The dichloro-substituted isothiazole structure suggests potential use as a

biocide and fungicide in agricultural applications.[1]

Pharmaceutical Intermediates: It serves as a key intermediate in the synthesis of more

complex molecules for laboratory research and development of pharmaceutical chemicals.[2]

Bioactive Compounds: Derivatives, such as the corresponding amides, have shown a broad

spectrum of fungicidal activity and have been investigated for anti-viral properties against the

tobacco mosaic virus (TMV).[8]

Safety and Handling
3,4-Dichloroisothiazole-5-carboxylic acid is classified as an acute toxicant if swallowed and

is irritating to the skin, eyes, and respiratory system.[3][10] Standard laboratory safety

precautions should be observed, including the use of personal protective equipment such as

gloves, safety glasses, and a lab coat.[11] It should be handled in a well-ventilated area.[11]

For detailed safety information, refer to the Safety Data Sheet (SDS).[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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